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Compound of Interest

Compound Name: DL-SERINE (3,3-D2)
Cat. No.: B1579721
Get Quote
\ J

Audience: Researchers, Laboratory Managers, and EHS Officers. Purpose: To provide an
authoritative, step-by-step protocol for the safe and compliant disposal of DL-SERINE (3,3-D2),
ensuring scientific integrity and regulatory adherence.

Executive Summary & Immediate Action

DL-SERINE (3,3-D2) is a stable, non-radioactive, isotopically labeled amino acid. While
generally classified as non-hazardous under GHS criteria, it must be handled as Chemical
Waste in a professional research setting.

o Do NOT dispose of via sanitary sewer (sink) without explicit EHS approval, despite its low
toxicity.

» Do NOT treat as radioactive waste (unless cross-contaminated).

o DO segregate as "Non-Hazardous Organic Solid" or "Aqueous Organic" waste streams to
maintain inventory integrity and prevent "unknown chemical" issues.

Substance Identification & Profile
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Parameter Details

Chemical Name DL-Serine (3,3-D2)

Synonyms 2-A-mino-3-hydroxypropanoic acid-d2; (¥)-
Serine-3,3-d2

Labeled CAS Number 69872-54-4 (Specific to DL-3,3-D2 form)

Unlabeled CAS Number 302-84-1 (General DL-Serine reference)

Molecular Formula Cs3HsD2NOs

Molecular Weight ~107.11 g/mol

Physical State White crystalline solid

Solubility Soluble in water; insoluble in ethanol/ether

Hazard Assessment & Regulatory Classification

3.1 GHS Classification (OSHA HCS 2012 /| EU CLP)
e Signal Word: None.

e Hazard Statements: Not classified as a hazardous substance or mixture.

o Precautionary Statements: Standard laboratory hygiene (handle with gloves, avoid dust
formation).

3.2 RCRA Waste Classification (USA - EPA)

o Status:Non-Regulated / Non-Hazardous.
o Clarification: Pure DL-Serine is not a P-listed or U-listed waste.

o Note: Do not confuse with "L-Serine, diazoacetate (ester)," which is listed as U015. DL-
Serine (3,3-D2) does not carry this classification [1, 5].

o Deuterium Note: Deuterium is a stable isotope.[1] It is NOT radioactive and does not require
decay-in-storage or scintillation disposal protocols [2, 4].
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Disposal Decision Workflow

The following logic gate ensures compliant disposal based on the physical state of the waste.

Waste Generation:
DL-SERINE (3,3-D2)

Determine Physical State

Solid Liquid
Solid Waste Liquid Waste
(Powder, Crystals) (Solutions)

Is it Contaminated with
Hazardous Chemicals?

No (Pure/Inert) No (Pure/lnert)

Segregate into:
Non-Hazardous Organic Solids

Dispose as Hazardous Waste

2
ST (Based on Contaminant)

Solvents

Label: 'Non-Hazardous Chemical Waste' Aqueous Solution Organic Solvent
(List Constituents) (pH 5-9) (Mixed)
//
/
/Conditional Preferred

Sanitary Sewer Carboy: Non-Haz Aqueous
(ONLY if EHS Approved) or Organic Waste

Click to download full resolution via product page
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Figure 1: Decision logic for the disposal of DL-SERINE (3,3-D2), prioritizing segregation over
drain disposal to ensure inventory control.

Detailed Disposal Protocols
Protocol A: Solid Waste (Pure Compound or Spills)

Rationale: Although non-hazardous, white powders in trash cans cause alarm and potential
"unknown chemical” incidents.

o Collection: Sweep up spilled material or collect expired solids.

» Container: Place in a clear, sealable plastic bag or a wide-mouth high-density polyethylene
(HDPE) jar.

o Labeling: Affix a hazardous waste tag (or "Non-Regulated Waste" tag depending on
institution).

o Required Fields: "DL-Serine (3,3-D2)", "99% Purity", "Non-Hazardous".[2]

Disposal: Deposit in the laboratory's Solid Chemical Waste drum.

Protocol B: Liquid Waste (Aqueous Solutions)

Rationale: Prevent eutrophication and adhere to "No Chemical Down Drain" best practices.

Segregation: Do not mix with strong oxidizers (e.g., Chromic acid, Nitric acid) to prevent
exothermic degradation.

e Collection: Pour into the laboratory's Aqueous Waste carboy.
o Labeling: List "Water" and "DL-Serine (3,3-D2)" on the carboy tag.

» Drain Disposal Exception:Only if your facility's specific wastewater permit allows amino acids
(e.g., <100g/day) and the solution contains no other hazardous reagents (like azides or
heavy metals), it may be flushed with 20x excess water. Default to waste carboy if unsure.

[3]

Protocol C: Empty Containers
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Rationale: Remove residual chemical to classify the container as "clean trash.”

Triple Rinse: Rinse the empty bottle three times with water (approx. 5% of bottle volume per
rinse).

Rinsate Disposal: Collect the first rinse in the Aqueous Waste carboy. Subsequent rinses can
go down the drain.

Defacing: Cross out the label, CAS number, and any hazard symbols.

Disposal: Place the uncapped, dry bottle in the Glass/Plastic Recycling or General Trash,
adhering to local lab glass policies.

Deuterium Stewardship & Scientific Integrity

While DL-SERINE (3,3-D2) is chemically identical to standard serine regarding toxicity, its

disposal requires specific attention to Inventory Management:

Cost & Tracking: Deuterated compounds are significantly more expensive than unlabeled
counterparts. Disposal often triggers an inventory audit. Ensure the usage is logged before
disposal to reconcile mass balance.

Isotope Ratio Mass Spectrometry (IRMS) Interference: Large quantities of deuterated waste
entering a specific waste stream could theoretically alter isotopic baselines if that stream is
used for environmental monitoring, though this is rare. Segregation is best practice.

Emergency Procedures

In the event of an accidental release:

Spill (Solid): Dampen slightly to avoid dust generation. Sweep up and place in a waste
container. Ventilate the area.

Eye Contact: Flush with water for 15 minutes. Remove contact lenses.

Fire: Use water spray, alcohol-resistant foam, dry chemical, or Carbon Dioxide. The
compound is combustible but not highly flammable.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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